Cas no 141186-70-1 (4H-Imidazol-4-one, 2,5-diamino-1,5-dihydro-)

• Product Name: 4H-Imidazol-4-one, 2,5-diamino-1,5-dihydro-
• CAS No: 141186-70-1
• MF: C₃H₆N₄O
• MW: 114.105939388275
• CID: 1303143
• PubChem ID: 18339343
• Update Time: 2025-04-20

4H-Imidazol-4-one, 2,5-diamino-1,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazol-4-one, 2,5-diamino-1,5-dihydro-
• 2,4-diamino-1,4-dihydroimidazol-5-one
• DTXSID20592937
• AKOS006361575
• 2,5-Diamino-3,5-dihydro-4H-imidazol-4-one
• 141186-70-1
• 2,5-Diamino-1H-imidazol-4(5H)-one
• SCHEMBL7240747

• Inchi： 1S/C3H6N4O/c4-1-2(8)7-3(5)6-1/h1H,4H2,(H3,5,6,7,8)
• InChI Key： UFGPLVQRCNMJFP-UHFFFAOYSA-N
• SMILES： O=C1C(N)N=C(N)N1

Computed Properties

• Exact Mass: 114.05428
• Monoisotopic Mass: 114.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• PSA: 93.5